Cas no 682357-49-9 (2-TERT-BUTYL-1H-INDOL-5-AMINE)

• Product Name: 2-TERT-BUTYL-1H-INDOL-5-AMINE
• CAS No: 682357-49-9
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD04037904
• CID: 969687
• PubChem ID: 2760966
• Update Time: 2025-04-19

2-TERT-BUTYL-1H-INDOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-TERT-BUTYL-1H-INDOL-5-AMINE
• 2-(2-Methyl-2-propanyl)-1H-indol-5-amine
• 2-tert-butyl-1H-indol-5-ylamine
• 2-TERT-BUTYL-1H-INDOLE-5-AMINE
• (Phenyl)(t-Bu)-1-chlor-1H-phosphiren
• (phenyl)(t-Bu)-1-chlor-1H-phosphirene
• 1-chloro-3-(1,1-dimethylethyl)-2-phenyl-1H-phosphirene
• 1H-Phosphirene, 1-chloro-2-(1,1-dimethylethyl)-3-phenyl-
• 2-tert-Butyl-1-chlor-3-phenyl-1H-phosphiren
• 2-tert-butyl-1-chloro-3-phenyl-1H-phosphirene
• 5-amino-2-t-butylindole
• ACMC-20mns8
• CTK0F9888
• FT-0676945
• 194242-23-4
• DTXSID50941151
• PS-5944
• 5-amino-2-tert-butylindole
• A813710
• 2-Pyrazineacetaldehyde,a-(hydroxymethylene)-
• PKUZLTGNTQQVTH-UHFFFAOYSA-N
• 5-Amino-2-(tert-butyl)-1H-indole
• J-012582
• CS-0147722
• SCHEMBL1465847
• 2-(tert-Butyl)-1H-indol-5-amine
• 682357-49-9
• AKOS006228972
• 2-tert-Butyl-1H-indol-5-amine, AldrichCPR
• FT-0691860
• BCP20967
• MFCD04037904

• MDL： MFCD04037904
• Inchi： 1S/C12H16N2/c1-12(2,3)11-7-8-6-9(13)4-5-10(8)14-11/h4-7,14H,13H2,1-3H3
• InChI Key： PKUZLTGNTQQVTH-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C=C1C(C)(C)C)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles